Cas no 2228923-06-4 (3-(2-amino-3,3-difluoropropyl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(2-amino-3,3-difluoropropyl)-1lambda6-thiolane-1,1-dione
• CAS No: 2228923-06-4
• MF: C₇H₁₃F₂NO₂S
• MW: 213.245427846909
• CID: 6258907
• PubChem ID: 165973693
• Update Time: 2025-05-22

3-(2-amino-3,3-difluoropropyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-3,3-difluoropropyl)-1lambda6-thiolane-1,1-dione
• 2228923-06-4
• EN300-2007557

• Inchi： 1S/C7H13F2NO2S/c8-7(9)6(10)3-5-1-2-13(11,12)4-5/h5-7H,1-4,10H2
• InChI Key： IBWAXHZLNRKFGD-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(C(F)F)N)C1)(=O)=O

Computed Properties

• Exact Mass: 213.06350616g/mol
• Monoisotopic Mass: 213.06350616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(2-amino-3,3-difluoropropyl)-1lambda6-thiolane-1,1-dione

3-(2-amino-3,3-difluoropropyl)-1λ6-thiolane-1,1-dione: A Comprehensive Overview

The compound 3-(2-amino-3,3-difluoropropyl)-1λ6-thiolane-1,1-dione, identified by the CAS number 2228923-06-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiolane derivatives, which are known for their unique structural properties and reactivity. The presence of the amino group and difluorinated propyl chain introduces additional functional complexity, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of thiolane derivatives in drug design, particularly in the development of bioisosteres and pharmacophore models. The thiolane ring structure in this compound provides a rigid framework that can be exploited to enhance drug stability and bioavailability. Moreover, the substitution pattern at the 3-position with an amino group and a difluoropropyl chain introduces both electronic and steric effects, which can be tuned to achieve desired pharmacokinetic profiles.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic substitution and cyclization reactions. The use of fluorinated substituents is particularly advantageous as they can modulate the physicochemical properties of the molecule without significantly altering its basic structure. This makes 3-(2-amino-3,3-difluoropropyl)-1λ6-thiolane-1,1-dione a versatile building block for constructing more complex molecules with tailored functionalities.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a candidate for use in advanced materials science, such as in the development of novel polymers or catalysts. Additionally, recent research has explored its potential as an intermediate in the synthesis of bioactive compounds with anti-inflammatory and antioxidant properties.

From an environmental perspective, understanding the degradation pathways of thiolane derivatives is crucial for assessing their ecological impact. Studies have shown that these compounds can undergo hydrolytic cleavage under specific conditions, leading to the formation of less complex byproducts. This information is vital for ensuring sustainable practices in their production and disposal.

In conclusion, 3-(2-amino-3,3-difluoropropyl)-1λ6-thiolane-1,1-dione represents a fascinating example of how structural modifications can lead to molecules with diverse applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both scientific knowledge and technological innovation.